Cas no 6863-42-9 (Coconut oil acid diethanolamine)

• Product Name: Coconut oil acid diethanolamine
• CAS No: 6863-42-9
• MF: C₁₅H₂₇FO₄
• MW: 290.371
• CID: 4555718
• PubChem ID: 131883382
• Update Time: 2025-06-08

Coconut oil acid diethanolamine Chemical and Physical Properties

Names and Identifiers

• Coconut Diethanol Amide
• Coconut oil acid diethanolamine
• Dimethyl 2-(7-fluoroheptyl)-2-isopropylmalonate
• 6863-42-9

• Inchi： InChI=1S/C15H27FO4/c1-12(2)15(13(17)19-3,14(18)20-4)10-8-6-5-7-9-11-16/h12H,5-11H2,1-4H3
• InChI Key： PPHJTFIAPNJXAY-UHFFFAOYSA-N
• SMILES： CC(C)C(CCCCCCCF)(C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 290.18933750g/mol
• Monoisotopic Mass: 290.18933750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.004±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.078 g/l) (25 º C),

Additional information on Coconut oil acid diethanolamine

Comprehensive Overview of Coconut Oil Acid Diethanolamine (CAS No. 6863-42-9)

Coconut Oil Acid Diethanolamine (CAS No. 6863-42-9) is a versatile and widely used compound in various industries, particularly in the fields of cosmetics, personal care, and pharmaceuticals. This compound is derived from coconut oil and diethanolamine, making it a valuable ingredient due to its emulsifying, foaming, and conditioning properties. In this comprehensive overview, we will delve into the chemical structure, physical properties, applications, and recent research findings related to Coconut Oil Acid Diethanolamine.

Chemical Structure and Properties

Coconut Oil Acid Diethanolamine is a complex mixture of diethanolamides derived from the fatty acids of coconut oil. The primary fatty acids present in coconut oil include lauric acid (C12), myristic acid (C14), palmitic acid (C16), and stearic acid (C18). The chemical formula for a typical diethanolamide can be represented as RCONHCH₂CH₂OH, where R is the alkyl chain derived from the fatty acid. The molecular weight of Coconut Oil Acid Diethanolamine varies depending on the specific fatty acid composition but typically ranges from 300 to 400 g/mol.

The compound is a white to light yellow solid at room temperature and is highly soluble in water and ethanol. It has a mild odor and is stable under normal storage conditions. The pH of a 1% aqueous solution of Coconut Oil Acid Diethanolamine is typically between 7.5 and 9.5, making it slightly alkaline.

Applications in Cosmetics and Personal Care

Coconut Oil Acid Diethanolamine is extensively used in the cosmetics and personal care industry due to its excellent emulsifying and foaming properties. It is commonly found in shampoos, conditioners, soaps, and body washes. The compound helps to create rich, stable lather and enhances the cleansing action of these products. Additionally, it provides conditioning benefits to hair and skin, leaving them soft and smooth.

In recent years, there has been increasing interest in natural and sustainable ingredients in the cosmetics industry. Coconut Oil Acid Diethanolamine, being derived from renewable coconut oil, aligns well with this trend. Studies have shown that it can be used as an effective alternative to synthetic surfactants without compromising product performance.

Pharmaceutical Applications

Beyond its use in cosmetics, Coconut Oil Acid Diethanolamine also finds applications in the pharmaceutical industry. Its emulsifying properties make it useful in the formulation of topical creams and ointments. These formulations often require stable emulsions to ensure consistent delivery of active ingredients to the skin.

In addition to its emulsifying role, Coconut Oil Acid Diethanolamine has been studied for its potential anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry suggests that certain derivatives of coconut oil diethanolamides may have anti-inflammatory effects, which could be beneficial in treating skin conditions such as eczema and psoriasis.

Safety Considerations

The safety profile of Coconut Oil Acid Diethanolamine has been extensively evaluated by regulatory bodies such as the Cosmetic Ingredient Review (CIR) Expert Panel. These evaluations have concluded that the compound is safe for use in cosmetics at concentrations up to 5%. However, it is important to note that some individuals may experience skin irritation or allergic reactions to certain surfactants, including diethanolamides.

To minimize potential adverse effects, manufacturers are encouraged to conduct patch tests on new formulations containing Coconut Oil Acid Diethanolamine. Additionally, consumers with sensitive skin should perform patch tests before using products containing this ingredient.

Sustainability and Environmental Impact strong> p > < p >The growing emphasis on sustainability has led to increased scrutiny of the environmental impact of cosmetic ingredients. Coconut oil is a renewable resource that can be sustainably sourced from coconut palms grown in tropical regions. The production process for converting coconut oil into diethanolamides involves minimal environmental impact compared to synthetic alternatives. p > < p >However , it is crucial for manufacturers to ensure that their supply chains adhere to sustainable practices , including fair labor conditions , responsible land use , and minimal waste generation . Certifications such as Fair Trade or Rainforest Alliance can provide assurance that coconut oil is sourced responsibly . p > < p >< strong >Recent Research Developments strong > p > < p >Recent research has explored new applications for Coconut Oil Acid Diethanolamine strong > beyond traditional uses . A study published in the International Journal of Cosmetic Science investigated the use of coconut oil diethanolamides as penetration enhancers for transdermal drug delivery systems . The results showed that these compounds could significantly improve the permeability of active ingredients through the skin barrier , potentially enhancing the efficacy of topical treatments . p > < p >Another area of interest is the potential antimicrobial properties of Coconut Oil Acid Diethanolamine strong > . Research conducted at a leading university found that certain derivatives exhibited activity against common pathogens such as Staphylococcus aureus and Escherichia coli . While further studies are needed , these findings suggest that Coconut Oil Acid Diethanolamine strong > could have applications in developing antimicrobial formulations for personal care products . p > < p >< strong >Conclusion strong > p > < p >< strong >Coconut Oil Acid Diethanolamine strong > (CAS No . 6863-42-9) is a multifunctional compound with a wide range of applications in cosmetics , personal care , and pharmaceuticals . Its unique combination of emulsifying , foaming , conditioning , and potential therapeutic properties makes it an invaluable ingredient in product formulations . As research continues to uncover new benefits and applications , Coconut Oil Acid Diethanolamine strong > is likely to remain a key player in these industries . p > article > response >